6-(4-Ethylphenyl)-3-azabicyclo[3.2.0]heptane

• Molecular Formula: C14H19N
• Molecular Weight: 201.31 g/mol
• IUPAC Name: 6-(4-ethylphenyl)-3-azabicyclo[3.2.0]heptane
• InChI: InChI=1S/C14H19N/c1-2-10-3-5-11(6-4-10)13-7-12-8-15-9-14(12)13/h3-6,12-15H,2,7-9H2,1H3
• InChI Key: YELQMFPUUOELEH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2CC3C2CNC3

Description

6-(4-Ethylphenyl)-3-azabicyclo[3.2.0]heptane is a bicyclic compound featuring a nitrogen atom within a fused bicyclo[3.2.0]heptane framework. This scaffold is notable in medicinal chemistry for its ability to mimic meta-substituted benzene rings, offering unique exit vector angles (119–120°) and substituent distances (~4.8–5.0 Å) that align with bioisosteric principles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(4-Ethylphenyl)-3-azabicyclo[3.2.0]heptane can be achieved through several synthetic routes. One common method involves the cycloaddition reaction, where a suitable diene and dienophile are reacted under controlled conditions to form the bicyclic structure. For instance, a [2+2] cycloaddition reaction can be employed to construct the bicyclic framework .

Industrial Production Methods

Industrial production of 6-(4-Ethylphenyl)-3-azabicyclo[3.2.0]heptane typically involves optimizing the synthetic route for large-scale synthesis. This includes selecting appropriate catalysts, solvents, and reaction conditions to maximize yield and purity. Photochemical methods and catalytic processes are often utilized to achieve efficient production .

Chemical Reactions Analysis

Types of Reactions

6-(4-Ethylphenyl)-3-azabicyclo[3.2.0]heptane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce oxygen-containing functional groups.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst to reduce double bonds or other reducible groups.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or halides to introduce different substituents on the bicyclic framework.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Sodium azide in an organic solvent.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or alcohols, while substitution reactions can introduce various functional groups such as azides or halides .

Scientific Research Applications

6-(4-Ethylphenyl)-3-azabicyclo[3.2.0]heptane has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including as an anti-HIV agent.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-(4-Ethylphenyl)-3-azabicyclo[3.2.0]heptane involves its interaction with specific molecular targets. The azabicyclo structure allows it to bind to certain enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of viral replication or modulation of biochemical pathways .

Comparison with Similar Compounds

Structural Analogues within the 3-Azabicyclo[3.2.0]heptane Family

Compound Name	Substituent	Key Modifications	Pharmacological Activity	Potency/Selectivity	References
6-(4-Ethylphenyl)-3-azabicyclo[3.2.0]heptane	4-Ethylphenyl	Increased lipophilicity	Under investigation	N/A	N/A
6-(4-Methylphenyl)-3-azabicyclo[3.2.0]heptane	4-Methylphenyl	Reduced steric bulk	Dopaminergic ligand	Higher D2/D3 vs. D1 affinity
LU-111995	4-Fluorophenyl	Fluorine substitution	D4/5-HT2A antagonist	D4 Ki = 1.1 nM; >1000× selectivity over D2
Compound 14 (BIIB129)	N/A	Covalent BTK inhibitor linkage	Bruton’s tyrosine kinase (BTK) inhibition	WB CD69 IC50 = 0.036 μM; log(kinact/Ki) = 5.65

Key Observations :

• Halogenation : Fluorine in LU-111995 improves receptor selectivity (D4 vs. D2) and metabolic stability, while chlorinated derivatives (e.g., 6-(3,4-dichlorophenyl)-3-azabicyclo[4.1.0]heptane) show potent triple reuptake inhibition (SERT, NET, DAT) .

Analogues with Modified Bicyclic Frameworks

Compound Name	Bicyclic System	Key Features	Activity	Reference
3-Benzyl-3-azabicyclo[3.1.1]heptan-6-one	[3.1.1]	Benzyl substituent; ketone group	Neuroleptic potential
6-(3,4-Dichlorophenyl)-3-azabicyclo[4.1.0]heptane	[4.1.0]	Expanded ring; dichlorophenyl	Triple reuptake inhibition

Key Observations :

• Ring Size : The [3.2.0] system provides optimal geometry for dopaminergic binding, while [3.1.1] and [4.1.0] systems alter exit vectors, reducing D2/D3 affinity .
• Hybrid Scaffolds : Derivatives like 6-oxa-3-azabicyclo[3.1.1]heptane (e.g., Compound 40) retain bioactivity but with altered pharmacokinetics .

Biological Activity

6-(4-Ethylphenyl)-3-azabicyclo[3.2.0]heptane is a bicyclic compound that has garnered interest for its potential biological activities, particularly in the context of its interactions with nicotinic acetylcholine receptors (nAChRs) and its implications in neuropharmacology. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound features a bicyclic structure that includes a nitrogen atom, which is crucial for its biological interactions. The presence of the ethylphenyl group enhances its lipophilicity, potentially affecting its ability to cross biological membranes and interact with target receptors.

The primary mechanism of action for 6-(4-Ethylphenyl)-3-azabicyclo[3.2.0]heptane involves its binding to nAChRs, particularly the alpha4beta2 subtype. This interaction can modulate neurotransmitter release and influence various neurological processes. The compound's structure allows it to fit into the binding sites of these receptors, facilitating agonistic or antagonistic effects depending on the specific receptor subtype targeted.

Structure-Activity Relationships (SAR)

Research has demonstrated that modifications to the bicyclic structure can significantly alter the binding affinity and functional activity of the compound at nAChRs. For instance, substituents on the phenyl ring can lead to variations in potency:

Substituent	Effect on Binding Affinity	Functional Activity
6-Bromo	Increased	Enhanced
6-Chloro	Increased	Enhanced
6-Methyl	Moderate increase	Variable

These findings highlight the importance of careful structural modifications in optimizing compounds for desired biological effects.

Pharmacological Studies

Several studies have investigated the pharmacological profiles of azabicyclo[3.2.0]heptane derivatives, including 6-(4-Ethylphenyl)-3-azabicyclo[3.2.0]heptane. For example, a study published in PubMed evaluated various derivatives for their binding affinities at nAChRs, revealing that certain substitutions could enhance selectivity and potency at specific receptor subtypes .

Case Study: Neuropharmacological Effects

In a notable study, researchers synthesized a series of azabicyclo[3.2.0]heptane derivatives and assessed their effects on neuronal signaling pathways. The results indicated that compounds with ethyl substitutions exhibited improved efficacy in enhancing synaptic transmission in vitro . This suggests potential therapeutic applications in treating cognitive disorders associated with nAChR dysfunction.